![molecular formula C13H18N2O3 B7645700 1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide](/img/structure/B7645700.png)
1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide, also known as FDP or Furamidine, is a synthetic compound that has been studied for its potential use in treating various diseases. FDP has shown promising results in scientific research applications and has the potential to be used as a therapeutic agent in the future.
Mechanism of Action
The mechanism of action of 1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA replication and repair. This compound has been shown to interact with DNA and to form stable complexes with DNA, which may contribute to its anti-cancer and anti-parasitic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, and disruption of DNA replication and repair. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide in lab experiments is its high purity and stability, which makes it suitable for use in a range of assays and experiments. However, this compound can be difficult to synthesize in large quantities, which may limit its use in some experiments. Additionally, this compound has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.
Future Directions
There are several future directions for research on 1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide. One area of interest is the development of this compound-based therapies for cancer and parasitic diseases. Another area of interest is the study of this compound's mechanism of action, which could lead to the development of new drugs that target DNA replication and repair. Additionally, further research is needed to understand the potential toxicity and side effects of this compound, particularly in vivo.
Synthesis Methods
The synthesis of 1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide involves the reaction of furan-2-carboxylic acid with N,N-dimethylpiperidine-4-carboxylic acid chloride in the presence of a base. The resulting compound is then treated with hydrazine hydrate to form this compound. The synthesis of this compound has been optimized to increase yield and purity, making it suitable for use in scientific research.
Scientific Research Applications
1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide has been studied for its potential use in treating various diseases, including cancer, malaria, and trypanosomiasis. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. In malaria and trypanosomiasis research, this compound has been shown to be effective against the parasites that cause these diseases.
properties
IUPAC Name |
1-(furan-2-carbonyl)-N,N-dimethylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-14(2)12(16)10-5-7-15(8-6-10)13(17)11-4-3-9-18-11/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGOUDHLIHCKDKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCN(CC1)C(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.